Cas no 1189893-13-7 (2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide)

2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide structure

1189893-13-7 structure

Product Name:2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide

CAS No:1189893-13-7

MF:C₂₂H₂₂BrFN₄O₂

MW:473.338087558746

CID:5390837

Update Time:2023-11-20

2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-N-[(4-fluorophenyl)methyl]-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-acetamide
- 2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide
- Inchi： 1S/C22H22BrFN4O2/c23-17-5-3-16(4-6-17)20-21(30)27-22(26-20)9-11-28(12-10-22)14-19(29)25-13-15-1-7-18(24)8-2-15/h1-8H,9-14H2,(H,25,29)(H,27,30)
- InChI Key： OHUVFLYFPBRIKJ-UHFFFAOYSA-N
- SMILES： N1C2(CCN(CC(NCC3=CC=C(F)C=C3)=O)CC2)NC(=O)C=1C1=CC=C(Br)C=C1

Computed Properties

Exact Mass: 472.091
Monoisotopic Mass: 472.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 664
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.8A^2

Experimental Properties

Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 11.89±0.40(Predicted)

2-[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-fluorophenyl)methyl]acetamide Pricemore >>

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